Cas no 2680882-97-5 (1,6-diazaspiro3.4octan-5-one)

• Product Name: 1,6-diazaspiro3.4octan-5-one
• CAS No: 2680882-97-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD34576276
• CID: 5665203
• PubChem ID: 156091746
• Update Time: 2025-06-09

1,6-diazaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23009433
• EN300-27718020
• 2680882-97-5
• 1,6-diazaspiro[3.4]octan-5-one
• 1,6-diazaspiro3.4octan-5-one

• MDL： MFCD34576276
• Inchi： 1S/C6H10N2O/c9-5-6(1-3-7-5)2-4-8-6/h8H,1-4H2,(H,7,9)
• InChI Key： WHICYKLYQGESEO-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN1)CCN2

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 1,6-diazaspiro3.4octan-5-one

Introduction to 1,6-Diazaspiro[3.4]octan-5-one (CAS No. 2680882-97-5)

1,6-Diazaspiro[3.4]octan-5-one (CAS No. 2680882-97-5) is a unique and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their structural complexity and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the pharmacological properties of the molecule, making it an attractive candidate for drug development.

The chemical structure of 1,6-diazaspiro[3.4]octan-5-one consists of a spirocyclic core with two nitrogen atoms (diazaspiro) and a ketone functional group at the C-5 position. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule, which can be exploited for various applications in drug discovery and development.

Recent studies have highlighted the potential of 1,6-diazaspiro[3.4]octan-5-one in several therapeutic areas. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs currently on the market. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Modulating these receptors can lead to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1,6-diazaspiro[3.4]octan-5-one for several GPCRs. The results showed that this compound exhibited high binding affinity for specific GPCRs, suggesting its potential as a lead compound for further optimization and development into therapeutic agents.

Beyond its interactions with GPCRs, 1,6-diazaspiro[3.4]octan-5-one has also shown promise in other areas of medicinal chemistry. For instance, it has been explored as a scaffold for the design of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Developing small molecules that can disrupt these interactions can provide new therapeutic strategies.

A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 1,6-diazaspiro[3.4]octan-5-one could effectively inhibit specific PPIs involved in cancer cell proliferation. These findings suggest that this compound could serve as a valuable starting point for the development of novel anticancer agents.

The synthetic accessibility of 1,6-diazaspiro[3.4]octan-5-one is another factor that contributes to its appeal in drug discovery. Various synthetic routes have been developed to access this compound efficiently, allowing researchers to explore a wide range of structural modifications to optimize its pharmacological properties. For example, one synthetic approach involves the use of ring-closing metathesis (RCM) to form the spirocyclic core, followed by functional group transformations to introduce desired substituents.

In addition to its potential therapeutic applications, 1,6-diazaspiro[3.4]octan-5-one has also been studied for its physicochemical properties and stability under various conditions. Understanding these properties is crucial for optimizing formulation strategies and ensuring the stability and efficacy of any resulting drug products.

A recent study published in the Molecular Pharmaceutics journal evaluated the solubility and permeability of 1,6-diazaspiro[3.4]octan-5-one. The results indicated that this compound exhibits favorable physicochemical properties that make it suitable for oral administration and other delivery methods. These findings provide valuable insights into the potential formulation strategies for this compound.

The safety profile of 1,6-diazaspiro[3.4]octan-5-one is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety profile at relevant concentrations, which is essential for advancing it through clinical trials.

In conclusion, 1,6-diazaspiro[3.4]octan-5-one (CAS No. 2680882-97-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and favorable physicochemical properties make it an attractive candidate for further development into therapeutic agents targeting GPCRs and PPIs. Ongoing research continues to uncover new insights into its biological activities and potential uses in treating various diseases.